Cas no 209251-84-3 (2-(4-Methyl-1H-imidazol-2-yl)aniline)
2-(4-Methyl-1H-imidazol-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
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- 2-(5-methyl-1H-imidazol-2-yl)aniline
- 2-(4-methyl-1H-imidazol-2-yl)aniline
- NE43720
- 2-(4-METHYL-1H-IMIDAZOL-2-YL)-PHENYLAMINE
- 2-(4-Methyl-1H-imidazol-2-yl)aniline
-
- Inchi: 1S/C10H11N3/c1-7-6-12-10(13-7)8-4-2-3-5-9(8)11/h2-6H,11H2,1H3,(H,12,13)
- InChI Key: INKJAFQCSWOQHM-UHFFFAOYSA-N
- SMILES: N1C(C)=CN=C1C1C=CC=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Topological Polar Surface Area: 54.7
2-(4-Methyl-1H-imidazol-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223448-10mg |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M223448-50mg |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M223448-100mg |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 100mg |
$ 340.00 | 2022-06-04 | ||
| Enamine | EN300-112316-0.05g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 0.05g |
$202.0 | 2023-10-26 | |
| Enamine | EN300-112316-0.1g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 0.1g |
$301.0 | 2023-10-26 | |
| Enamine | EN300-112316-0.25g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 0.25g |
$431.0 | 2023-10-26 | |
| Enamine | EN300-112316-0.5g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 0.5g |
$679.0 | 2023-10-26 | |
| Enamine | EN300-112316-1.0g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 1.0g |
$871.0 | 2023-07-06 | |
| Enamine | EN300-112316-2.5g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 2.5g |
$1707.0 | 2023-10-26 | |
| Enamine | EN300-112316-5.0g |
2-(4-methyl-1H-imidazol-2-yl)aniline |
209251-84-3 | 95% | 5.0g |
$2525.0 | 2023-07-06 |
2-(4-Methyl-1H-imidazol-2-yl)aniline Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-(4-Methyl-1H-imidazol-2-yl)aniline
Recent Advances in the Study of 209251-84-3 and 2-(4-Methyl-1H-imidazol-2-yl)aniline in Chemical Biology and Pharmaceutical Research
The chemical compound with the CAS number 209251-84-3 and the specific product name 2-(4-Methyl-1H-imidazol-2-yl)aniline have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are part of a broader class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 2-(4-Methyl-1H-imidazol-2-yl)aniline as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including the imidazole ring and aniline moiety, make it a versatile building block for the development of novel therapeutics. Researchers have explored its potential in targeting specific enzymes and receptors, particularly in the context of inflammatory diseases and cancer. The compound's ability to modulate key signaling pathways has been a focal point of several investigations.
One of the most notable advancements involves the optimization of synthetic routes for 209251-84-3 and its derivatives. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This development is critical for advancing preclinical studies and ensuring the reproducibility of research findings. Additionally, computational modeling studies have provided insights into the compound's binding affinity and interaction with biological targets, further elucidating its mechanism of action.
In vitro and in vivo studies have demonstrated the promising biological activity of 2-(4-Methyl-1H-imidazol-2-yl)aniline derivatives. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit potent inhibitory effects on specific kinases involved in cancer progression. These findings suggest potential applications in oncology, particularly for targeted therapies. Moreover, the compound's anti-inflammatory properties have been investigated, with some derivatives showing efficacy in reducing cytokine production in cellular models of inflammation.
Despite these promising results, challenges remain in the development of 209251-84-3 and its derivatives as viable drug candidates. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate these findings into clinical applications.
In conclusion, the ongoing research on 209251-84-3 and 2-(4-Methyl-1H-imidazol-2-yl)aniline underscores their potential as valuable tools in chemical biology and drug discovery. The latest studies highlight their versatility as synthetic intermediates and their promising biological activities. Future research should focus on refining their pharmacological properties and exploring their therapeutic potential in greater depth. This brief provides a snapshot of the current state of knowledge and serves as a foundation for further investigation in this rapidly evolving field.
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